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Compound of Interest

Compound Name: Methyl 2-cyano-2-phenylbutanoate

Cat. No.: B1588984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions, handling

procedures, and emergency responses related to Methyl 2-cyano-2-phenylbutanoate (CAS

No. 24131-07-5). The information is compiled for use in research and development settings.

Chemical and Physical Properties
Methyl 2-cyano-2-phenylbutanoate is an organic compound utilized in pharmaceutical

development and chemical research.[1][2][3] Its known physical and chemical properties are

summarized below. A significant amount of data is not available in the provided public safety

documents.
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Property Value Source(s)

Molecular Formula C₁₂H₁₃NO₂ [2][4][5][6]

Molecular Weight 203.24 g/mol [3][4][5][7]

CAS Number 24131-07-5 [1][4][7]

Appearance Data not available [2]

Boiling Point 180-192 °C (at 17 Torr) [2]

Density 1.092 ± 0.06 g/cm³ (Predicted) [2]

Melting Point Data not available [1][2][4]

Flash Point Data not available [1][2][4]

Solubility Data not available [1][2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this compound is classified with a specific long-term health hazard. Users should be

aware of its potential risks and handle it accordingly.
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Category Details Source(s)

GHS Classification
Reproductive toxicity, Category

2
[5][7]

Signal Word Warning [5][7]

Pictogram [3][7]

Hazard Statement
H361: Suspected of damaging

fertility or the unborn child.
[5][7]

Precautionary Statements

P201: Obtain special

instructions before use. P202:

Do not handle until all safety

precautions have been read

and understood. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P308+P313: IF

exposed or concerned: Get

medical advice/attention.

P405: Store locked up. P501:

Dispose of contents/container

to an approved waste disposal

plant.

[5][7]

Note: Some safety data sheets reviewed did not have GHS classification data available,

indicating it may be a pharmaceutical-related compound of unknown potency.[1]

Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

chemical.

3.1 Safe Handling Protocols

Work under a chemical fume hood.[4]
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Avoid contact with skin and eyes.[1]

Do not breathe vapors or aerosols; avoid the formation of dust and aerosols.[1][4]

Ensure all safety precautions have been read and understood before handling.[5][7]

Provide appropriate exhaust ventilation at places where dust may form.[1]

3.2 Storage Conditions

Keep the container tightly closed in a dry and well-ventilated place.[1]

Store locked up.[5][7]

Recommended storage condition is in a refrigerator.[1]

Emergency Procedures and First Aid
In case of exposure or emergency, follow these established protocols. Medical attention is

required in all cases of significant exposure.[1]
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Move the person into fresh air.

If breathing is difficult or stops,

provide artificial respiration or

oxygen and keep them at rest

in a comfortable position.

Consult a physician.

[1][4][7]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water, or rinse skin with

water/shower. Consult a

physician.

[1][4][7]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes.

Remove contact lenses if

present and easy to do.

Immediately consult an

ophthalmologist.

[1][4][7]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Have the

victim drink water (two glasses

at most). Call a physician or

Poison Control Center

immediately.

[1][4][7]

4.1 Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=11325
https://chemicea.com/chem_enq/api/viewmsds/27550
https://wap.guidechem.com/msds/24131-07-5.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=11325
https://chemicea.com/chem_enq/api/viewmsds/27550
https://wap.guidechem.com/msds/24131-07-5.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=11325
https://chemicea.com/chem_enq/api/viewmsds/27550
https://wap.guidechem.com/msds/24131-07-5.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=11325
https://chemicea.com/chem_enq/api/viewmsds/27550
https://wap.guidechem.com/msds/24131-07-5.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=11325
https://chemicea.com/chem_enq/api/viewmsds/27550
https://wap.guidechem.com/msds/24131-07-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: Emits toxic and/or irritating fumes (such as carbon oxides and nitrogen

oxides) under fire conditions.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[1][7]

Accidental Release Measures
In the event of a spill, a structured response is necessary to ensure safety and containment.

5.1 Spill Response Protocol

Ensure Personal Safety: Do not touch damaged containers or spilled material unless

wearing appropriate protective clothing.[1] Do not breathe vapors or aerosols.[4]

Ventilate the Area: Ensure adequate ventilation.[1][4]

Evacuate: Keep unnecessary personnel away and evacuate the danger area if required.[1]

[4]

Containment: Prevent the product from entering drains.[4]

Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite).

Disposal: Collect the material and place it in a suitable container for disposal according to

local regulations.

Below is a logical workflow for handling an accidental release.
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Spill Detected

Ensure Personal Safety:
Wear appropriate PPE

Ensure Adequate Ventilation

Evacuate Non-Essential Personnel

Prevent Entry into Drains

Absorb with Inert Material

Collect and Place in
Waste Container for Disposal

Decontaminate Area & Report

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Response.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.
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Protection Type
Recommended Equipment
and Practices

Source(s)

Engineering Controls

Work in a well-ventilated area,

preferably under a chemical

fume hood.

[1][4]

Eye/Face Protection
Use safety glasses with side-

shields or chemical goggles.
[7]

Skin Protection

Handle with impervious gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

Wear protective clothing, such

as a lab coat.

[1][7]

Respiratory Protection

If ventilation is inadequate or

aerosols/vapors are

generated, use a suitable

respirator.

[4]

General Hygiene

Wash hands thoroughly after

handling. Take off

contaminated clothing

immediately.

[1]

Stability and Reactivity
Understanding the chemical stability and reactivity is key to safe storage and handling.

Reactivity: The product is generally stable and non-reactive under normal conditions of use,

storage, and transport.[1]

Chemical Stability: Stable under recommended storage conditions.[4]

Possibility of Hazardous Reactions: No dangerous reactions are known under conditions of

normal use.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1]
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Hazardous Decomposition Products: Under fire conditions, may decompose to produce toxic

fumes, including carbon oxides and nitrogen oxides.[1]

Disclaimer: This document is intended for informational purposes for research and

development use only and is based on publicly available safety data sheets.[4] It is not for

drug, household, or other uses.[4] The information is believed to be correct but does not claim

to be all-inclusive and should be used only as a guide.[4] Users should conduct their own risk

assessments before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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